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Compound of Interest

Compound Name:
Ethyl 2-methylthiazole-5-

carboxylate

Cat. No.: B1316469 Get Quote

An In-depth Technical Guide on Ethyl 2-methylthiazole-5-carboxylate

This technical guide provides a comprehensive overview of the core properties, synthesis, and

potential applications of Ethyl 2-methylthiazole-5-carboxylate, targeted at researchers,

scientists, and professionals in drug development.

Core Properties
Ethyl 2-methylthiazole-5-carboxylate is a heterocyclic compound belonging to the thiazole

class. Its fundamental properties are summarized below.

Physicochemical Properties
The key physical and chemical identifiers for Ethyl 2-methylthiazole-5-carboxylate are

presented in Table 1.
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Property Value Source

Molecular Formula C₇H₉NO₂S [1][2]

Molecular Weight 171.22 g/mol [1][2]

CAS Number 79836-78-5 [1]

Appearance Solid

Form Solid

Solubility

Soluble in organic solvents

(e.g., ethanol,

dichloromethane); less soluble

in water. (Note: Data for the

related methyl ester)[3]

Storage Class 11 - Combustible Solids

Structural Identifiers
Structural representations and identifiers are crucial for database searches and chemical

informatics.

Identifier Value Source

SMILES String O=C(OCC)C1=CN=C(C)S1

InChI
1S/C7H9NO2S/c1-3-10-7(9)6-

4-8-5(2)11-6/h4H,3H2,1-2H3

InChI Key
ORCQTMZHDQSNOJ-

UHFFFAOYSA-N

Synthesis Protocols
The synthesis of thiazole derivatives is of significant interest. A practical one-pot procedure for

synthesizing 2-substituted-4-methylthiazole-5-carboxylates has been developed as an efficient

alternative to traditional two-step reactions.
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One-Pot Synthesis of Ethyl 2-amino-4-methylthiazole-5-
carboxylate
A facile one-pot synthesis method has been developed for ethyl 2-amino-4-methylthiazole-5-

carboxylate and its derivatives from commercially available materials.[4]

Materials:

Ethyl acetoacetate

N-bromosuccinimide (NBS)

Thiourea

Water

Tetrahydrofuran (THF)

Experimental Procedure:

A mixture of ethyl acetoacetate (0.05 mol) in water (50.0 mL) and THF (20.0 mL) is cooled to

below 0°C.

NBS (0.06 mol) is added to the mixture.

The reaction mixture is stirred at room temperature for 2 hours. The disappearance of the

starting material is monitored by thin-layer chromatography (TLC).

Thiourea (0.05 mol) is added to the mixture.

The reaction mixture is heated to 80°C for 2 hours to yield the product.

This method is noted for its mild reaction conditions and good yields.[4]

A plausible mechanism for this one-pot reaction has been proposed.[4] The general workflow is

depicted below.
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Workflow for One-Pot Synthesis

Starting Materials

Reaction Steps

Ethyl Acetoacetate

Mix Ethyl Acetoacetate
in Water/THF at <0°C

NBS

Add NBS, stir at RT for 2h

Thiourea

Add Thiourea

Heat to 80°C for 2h

Ethyl 2-amino-4-methylthiazole-
5-carboxylate Derivatives

Click to download full resolution via product page

Caption: Workflow for the one-pot synthesis of thiazole derivatives.
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Applications in Research and Drug Development
Thiazole ring systems are important structural motifs in medicinal chemistry.

Drug Development: The 2-Amino-1,3-thiazole ring system is a scaffold used in the

development of drugs for treating allergies, hypertension, inflammation, schizophrenia, and

bacterial and HIV infections.[4]

Antineoplastic Potential: Derivatives of ethyl 2-amino-4-methylthiazole-5-carboxylate have

demonstrated significant antileukemic activity against various human cells, indicating a

promising potential as antineoplastic agents.[4]

Chemical Intermediate: This class of compounds serves as crucial building blocks in organic

synthesis for preparing biologically important and medicinally useful agents.[4] For instance,

a related compound, ethyl 2-bromothiazole-5-carboxylate, is a raw material for synthesizing

an effective anti-gout drug.[5]

Safety and Handling
Proper handling and storage are essential when working with this chemical.
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Hazard Information Details Source

Storage Class 11 - Combustible Solids

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH332: Harmful if

inhaledH335: May cause

respiratory irritation

[6]

GHS Precautionary

Statements

P261, P264, P270, P271,

P280, P301+P312,

P302+P352, P304+P340,

P305+P351+P338, P312,

P330, P332+P313,

P337+P313, P362,

P403+P233, P405, P501

[6][7]

The logical relationship for assessing the utility of this compound in a research context is

outlined below.

Research Utility Assessment Logic

Identify Core Properties
(Physicochemical, Structural)

Develop/Optimize
Synthesis Protocol

Evaluate Biological Activity
(e.g., Antineoplastic)

Application in Drug Development

Assess Safety Profile
(GHS Hazards)
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Caption: Logical flow for evaluating a chemical compound for research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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